(E)-1-(4-cyclobutyl-1,4-diazepan-1-yl)-3-(thiophen-3-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-(4-cyclobutyl-1,4-diazepan-1-yl)-3-thiophen-3-ylprop-2-en-1-one
• InChI: InChI=1S/C16H22N2OS/c19-16(6-5-14-7-12-20-13-14)18-9-2-8-17(10-11-18)15-3-1-4-15/h5-7,12-13,15H,1-4,8-11H2/b6-5+
• InChI Key: SEKSVLFOBANZFX-AATRIKPKSA-N
• Canonical SMILES: C1CC(C1)N2CCCN(CC2)C(=O)C=CC3=CSC=C3
• Isomeric SMILES: C1CC(C1)N2CCCN(CC2)C(=O)/C=C/C3=CSC=C3
• Molecular Formula: C16H22N2OS
• Molecular Weight: 290.4 g/mol
• CAS No.: 2321335-98-0

Description

(E)-1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(thiophen-3-yl)prop-2-en-1-one is a chalcone derivative characterized by an α,β-unsaturated ketone core. Its structure includes a 1,4-diazepane ring substituted with a cyclobutyl group at the nitrogen atom (Ring A) and a thiophen-3-yl moiety (Ring B). Thiophene, a sulfur-containing heterocycle, may enhance π-π stacking interactions or modulate solubility. While specific biological data for this compound are unavailable in the provided evidence, its structural features align with chalcones studied for antimicrobial, anticancer, and enzyme-inhibitory activities .

Biological Activity

(E)-1-(4-cyclobutyl-1,4-diazepan-1-yl)-3-(thiophen-3-yl)prop-2-en-1-one is a complex organic compound that has garnered attention for its potential biological activities. This compound features a diazepane ring and a thiophene moiety, which may contribute to its pharmacological properties. Understanding its biological activity is crucial for exploring its therapeutic potential.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{ E 1 4 cyclobutyl 1 4 diazepan 1 yl 3 thiophen 3 yl prop 2 en 1 one}$$

The biological activity of this compound is likely mediated through several mechanisms:

• Enzyme Inhibition : The diazepane structure may interact with various enzymes, potentially inhibiting their activity and modulating biochemical pathways.
• Receptor Binding : The thiophene moiety could facilitate binding to specific receptors, influencing cellular signaling processes.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Antimicrobial	Shows potential against various bacterial strains
Anticancer	Induces apoptosis in cancer cell lines
Neuroprotective	Exhibits protective effects in neurodegenerative models

Case Study 1: Antimicrobial Activity

In a study evaluating the antimicrobial properties of similar diazepane derivatives, it was found that compounds with a thiophene ring exhibited significant antibacterial activity against Staphylococcus aureus and Escherichia coli. This suggests that (E)-1-(4-cyclobutyl-1,4-diazepan-1-yl)-3-(thiophen-3-yl)prop-2-en-1-one may possess similar properties.

Case Study 2: Anticancer Properties

Research on structurally related compounds has demonstrated that they can induce apoptosis in various cancer cell lines. For instance, a derivative showed a dose-dependent increase in apoptotic markers in breast cancer cells. This indicates that (E)-1-(4-cyclobutyl-1,4-diazepan-1-yl)-3-(thiophen-3-yl)prop-2-en-1-one might also exhibit anticancer effects.

Case Study 3: Neuroprotective Effects

A study investigating the neuroprotective effects of similar compounds in models of Alzheimer's disease revealed that these compounds could reduce neuroinflammation and oxidative stress. Given the structural similarities, it is plausible that (E)-1-(4-cyclobutyl-1,4-diazepan-1-yl)-3-(thiophen-3-yl)prop-2-en-1-one may offer protective benefits in neurodegenerative conditions.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound is compared to chalcones with variations in:

• Ring A substituents : Piperazine, diazepane, or aromatic groups.
• Ring B substituents : Thiophene, fluorophenyl, methoxyphenyl, or hydroxylphenyl groups.

Table 1: Key Structural and Activity Comparisons

Compound Name	Ring A Substituent	Ring B Substituent	Notable Activity (IC₅₀ or Inhibition)	Reference
(E)-1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(thiophen-3-yl)prop-2-en-1-one	4-Cyclobutyl-1,4-diazepane	Thiophen-3-yl	N/A (Theoretical)
Cardamonin (Cluster 5)	2,4-Dihydroxyphenyl	Unsubstituted	IC₅₀ = 4.35 μM (Highest activity)
2j: (E)-1-(4-Bromo-2-hydroxy-5-iodophenyl)-3-(4-fluorophenyl)propanone	4-Bromo-2-hydroxy-5-iodophenyl	4-Fluorophenyl	IC₅₀ = 4.703 μM
2h: (E)-1-(4-Chloro-2-hydroxy-5-iodophenyl)-3-(4-methoxyphenyl)propanone	4-Chloro-2-hydroxy-5-iodophenyl	4-Methoxyphenyl	IC₅₀ = 13.82 μM
2n: (E)-3-(4-Fluorophenyl)-1-(2-hydroxy-5-iodo-4-methoxyphenyl)prop-2-en-1-one	2-Hydroxy-5-iodo-4-methoxyphenyl	4-Fluorophenyl	IC₅₀ = 25.07 μM
(E)-1-(4-(4-Methylpiperazin-1-yl)phenyl)-3-(thiophen-3-yl)prop-2-en-1-one (1)	4-(4-Methylpiperazin-1-yl)phenyl	Thiophen-3-yl	Antileukemic (Synthesized, no IC₅₀)
ETTC: (E)-1-(2,4,6-Triethoxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one	2,4,6-Triethoxyphenyl	3,4,5-Trimethoxyphenyl	Pro-apoptotic in HCC cells

Key Observations:

Ring A Modifications: Piperazine/diazepane derivatives (e.g., compound 1 in ) exhibit moderate activity, but non-piperazine chalcones like cardamonin show superior potency (IC₅₀ = 4.35 μM) . The cyclobutyl-diazepane group in the target compound may enhance lipophilicity or target binding compared to methylpiperazine. Electronegative substituents (e.g., bromine, fluorine) on Ring A correlate with lower IC₅₀ values, as seen in 2j (IC₅₀ = 4.7 μM) vs. 2h (IC₅₀ = 13.82 μM) . The cyclobutyl group, being less electronegative, might reduce activity unless compensated by other features.

Ring B Modifications :

• Thiophene (as in the target compound and ) contributes to π-stacking but may reduce polarity. Fluorine or methoxy groups (e.g., 2j, 2h) improve activity by balancing electron-withdrawing and donating effects .
• Hydroxyl groups (e.g., cardamonin) enhance antioxidant activity but may reduce metabolic stability .